4-(6-chloro-1-ethylbenzimidazol-2-yl)-1H-pyrazol-5-amine

• IUPAC Name: 4-(6-chloro-1-ethylbenzimidazol-2-yl)-1H-pyrazol-5-amine
• InChI: InChI=1S/C12H12ClN5/c1-2-18-10-5-7(13)3-4-9(10)16-12(18)8-6-15-17-11(8)14/h3-6H,2H2,1H3,(H3,14,15,17)
• InChI Key: NYXNNFGKGQJDQL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC(=C2)Cl)N=C1C3=C(NN=C3)N
• Molecular Formula: C12H12ClN5
• Molecular Weight: 261.71 g/mol

Description

4-(6-chloro-1-ethylbenzimidazol-2-yl)-1H-pyrazol-5-amine is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. This compound is a member of the benzimidazole family and is known for its ability to interact with biological systems, making it an important tool for studying various biological processes.

Mechanism of Action

The mechanism of action of 4-(6-chloro-1-ethylbenzimidazol-2-yl)-1H-pyrazol-5-amine is not fully understood, but it is believed to interact with various biological systems through the inhibition of specific enzymes and receptors. This compound has been shown to have a high affinity for certain proteins, making it a useful tool for studying their function and regulation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(6-chloro-1-ethylbenzimidazol-2-yl)-1H-pyrazol-5-amine are still being investigated, but early studies have shown that it may have potential applications in the treatment of cancer and other diseases. This compound has been shown to inhibit the growth of certain cancer cells, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(6-chloro-1-ethylbenzimidazol-2-yl)-1H-pyrazol-5-amine in lab experiments is its ability to interact with specific biological systems, making it a useful tool for studying their function and regulation. However, one of the limitations of this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are numerous future directions for research involving 4-(6-chloro-1-ethylbenzimidazol-2-yl)-1H-pyrazol-5-amine. One potential area of research is the development of new drugs based on this compound, which may have potential applications in the treatment of cancer and other diseases. Another area of research is the investigation of the compound's interactions with specific proteins and enzymes, which may provide insights into their function and regulation. Additionally, further studies are needed to investigate the potential toxicity of this compound and its effects on biological systems.

Synthesis Methods

The synthesis of 4-(6-chloro-1-ethylbenzimidazol-2-yl)-1H-pyrazol-5-amine can be achieved through a multi-step process involving the reaction of various reagents. One of the most common methods for synthesizing this compound involves the reaction of 6-chloro-1-ethylbenzimidazole with 4-hydrazinylpyrazole in the presence of a suitable catalyst.

Scientific Research Applications

The unique properties of 4-(6-chloro-1-ethylbenzimidazol-2-yl)-1H-pyrazol-5-amine make it an important tool for studying various biological processes. This compound has been used in numerous scientific studies to investigate its potential applications in areas such as cancer research, drug discovery, and neurobiology.